Cas no 846023-33-4 (4-bromo-3-ethoxyaniline hydrochloride)

• Product Name: 4-bromo-3-ethoxyaniline hydrochloride
• CAS No: 846023-33-4
• MF: C₈H₁₁BrClNO
• MW: 252.53604054451
• MDL: MFCD03790891
• CID: 719820
• PubChem ID: 24212086
• Update Time: 2025-07-01

4-bromo-3-ethoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-bromo-3-ethoxy-, hydrochloride (1:1)
• 4-BROMO-3-ETHOXYANILINE HYDROCHLORIDE
• 3-ethoxy-4-bromoaniline hydrochloride
• 4.bromo-3-ethoxyaniline hydrochloride
• 4-BROMO-3-ETHOXYANILINE HCL
• Benzenamine, 4-bromo-3-ethoxy-, hydrochloride (9CI)
• 125756-95-8
• MFCD03790891
• CVVLNBLBIWBEPT-UHFFFAOYSA-N
• DB-041804
• AKOS015843923
• 4-bromo-3-ethoxyaniline;hydrochloride
• 4-Bromo-3-ethoxyaniline, HCl
• SCHEMBL109341
• AC-1577
• CS-0167277
• PS-7452
• 4-Bromo-3-ethoxyaniline hydrochloride, 98.0% (T)
• 4-BROMO-3-ETHOXYANILINEHYDROCHLORIDE
• 846023-33-4
• WIB02333
• 4-bromo-3-ethoxyaniline hydrochloride

• MDL： MFCD03790891
• Inchi： 1S/C8H10BrNO.ClH/c1-2-11-8-5-6(10)3-4-7(8)9;/h3-5H,2,10H2,1H3;1H
• InChI Key： CVVLNBLBIWBEPT-UHFFFAOYSA-N
• SMILES： Cl.BrC1C(OCC)=CC(N)=CC=1

Computed Properties

• Exact Mass: 250.97100
• Monoisotopic Mass: 250.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: powder
• Melting Point: 186-189°C
• PSA: 35.25000
• LogP: 3.81320
• Solubility: Not determined

4-bromo-3-ethoxyaniline hydrochloride Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-bromo-3-ethoxyaniline hydrochloride

Research Update on 4-Bromo-3-ethoxyaniline Hydrochloride (CAS: 846023-33-4) in Chemical and Biomedical Applications

4-Bromo-3-ethoxyaniline hydrochloride (CAS: 846023-33-4) is a specialized chemical compound that has garnered significant attention in recent biomedical and pharmaceutical research. This aromatic amine derivative, characterized by its bromo and ethoxy functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's unique structural features enable it to interact with specific biological targets, making it a valuable tool for medicinal chemists.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 4-bromo-3-ethoxyaniline hydrochloride as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that modifications at the aniline moiety, including bromo and ethoxy substitutions, significantly enhanced the binding affinity and selectivity of the resulting inhibitors. This finding underscores the compound's potential in addressing autoimmune diseases and certain cancers where BTK plays a pivotal role. The research team employed computational docking studies and in vitro assays to validate their hypotheses, providing a robust foundation for further clinical development.

Another notable application of 4-bromo-3-ethoxyaniline hydrochloride was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, which investigated its incorporation into antimicrobial scaffolds. The study revealed that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism supported by electron microscopy and molecular dynamics simulations. These findings open new avenues for combating antibiotic resistance, a pressing global health challenge.

Beyond its pharmacological applications, 4-bromo-3-ethoxyaniline hydrochloride has also been utilized in materials science. A 2023 ACS Applied Materials & Interfaces publication detailed its use in the synthesis of conductive polymers for biosensing applications. The compound's electron-rich aromatic system facilitated the formation of stable polymer matrices, which were employed in the detection of biomarkers for neurodegenerative diseases. This interdisciplinary approach highlights the versatility of 4-bromo-3-ethoxyaniline hydrochloride across diverse scientific domains.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 4-bromo-3-ethoxyaniline hydrochloride. Recent patents (e.g., WO2023012567) have proposed innovative catalytic methods to improve yield and purity, addressing some of the industrial limitations. Additionally, toxicological studies are ongoing to ensure the compound's safety profile for therapeutic use. As research progresses, 4-bromo-3-ethoxyaniline hydrochloride is poised to play an increasingly prominent role in both academic and industrial settings, bridging the gap between chemical innovation and biomedical applications.